Cas no 705927-83-9 (1H-Benzimidazole-4,7-diol,1-ethyl-)

705927-83-9 structure
Product name:1H-Benzimidazole-4,7-diol,1-ethyl-
1H-Benzimidazole-4,7-diol,1-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-4,7-diol,1-ethyl-
- 1H-Benzimidazole-4,7-diol,1-ethyl-(9CI)
- 1-ethylbenzimidazole-4,7-diol
- 1-Ethyl-1H-benzo[d]imidazole-4,7-diol
- 705927-83-9
- SCHEMBL2268073
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- Inchi: InChI=1S/C9H10N2O2/c1-2-11-5-10-8-6(12)3-4-7(13)9(8)11/h3-5,12-13H,2H2,1H3
- InChI Key: SBOCZEAYNWOAJY-UHFFFAOYSA-N
- SMILES: CCN1C=NC2=C(C=CC(=C21)O)O
Computed Properties
- Exact Mass: 178.074
- Monoisotopic Mass: 178.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3A^2
- XLogP3: 1
1H-Benzimidazole-4,7-diol,1-ethyl- Related Literature
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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4. Back matter
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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